Cas no 2653-46-5 (Benzoic acid,4-methyl-, 2-propen-1-yl ester)

• Product Name: Benzoic acid,4-methyl-, 2-propen-1-yl ester
• CAS No: 2653-46-5
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 288925
• PubChem ID: 236080
• Update Time: 2025-04-19

Benzoic acid,4-methyl-, 2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-methyl-, 2-propen-1-yl ester
• prop-2-enyl 4-methylbenzoate
• 4-Methyl-benzoesaeure-allylester
• 4-methyl-benzoic acid allyl ester
• AC1L5VT5
• AC1Q60DO
• allyl 4-methyl benzoate
• allyl p-methylbenzoate
• allyl toluate
• CTK4F8085
• NSC38126
• prop-2-en-1-yl 4-methylbenzoate
• p-Toluic acid, allyl ester
• SureCN9270334
• Allyl 4-methylbenzoate #
• DTXSID60284642
• SCHEMBL9270334
• Allyl 4-methylbenzoate
• 2653-46-5
• NSC-38126
• GGJIQHHMXJIVPF-UHFFFAOYSA-N

• Inchi： 1S/C11H12O2/c1-3-8-13-11(12)10-6-4-9(2)5-7-10/h3-7H,1,8H2,2H3
• InChI Key： GGJIQHHMXJIVPF-UHFFFAOYSA-N
• SMILES： O(CC=C)C(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 176.08376
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 2.33780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters